Cas no 2171720-28-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 2171720-28-6
• MF: C₂₆H₂₄N₄O₅
• MW: 472.492566108704
• CID: 6066644
• PubChem ID: 165957923
• Update Time: 2025-05-25

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-2-(1-methyl-1H-pyrazol-5-yl)acetic acid
• EN300-1525023
• 2171720-28-6

• Inchi： 1S/C26H24N4O5/c1-3-8-21(24(31)29-23(25(32)33)22-13-14-27-30(22)2)28-26(34)35-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h1,4-7,9-14,20-21,23H,8,15H2,2H3,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： UJRAFIXSADNODO-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C(NC(C(=O)O)C1=CC=NN1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.17466988g/mol
• Monoisotopic Mass: 472.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 123Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid

Comprehensive Analysis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid (CAS No. 2171720-28-6) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, the compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid (CAS No. 2171720-28-6) has garnered significant attention due to its unique structural features and potential applications in drug discovery. This Fmoc-protected amino acid derivative combines a fluorenylmethyloxycarbonyl (Fmoc) group with a 1-methyl-1H-pyrazole moiety, making it a versatile building block for peptide synthesis and medicinal chemistry. Researchers are particularly interested in its role as a click chemistry compatible intermediate, enabling efficient conjugation with biomolecules for targeted therapies.

The structural complexity of this compound, featuring both alkyne and carboxylic acid functional groups, allows for diverse chemical modifications. This characteristic aligns with current trends in PROTAC (Proteolysis Targeting Chimeras) development and bioconjugation techniques, addressing frequent search queries about "novel drug linker technologies" and "site-specific protein modification." The pyrazole ring component is particularly noteworthy, as this heterocycle appears in numerous FDA-approved drugs, sparking interest in its pharmacophore potential and kinase inhibition properties.

From a synthetic perspective, the Fmoc-aminopentynoic acid backbone of this compound offers advantages in solid-phase peptide synthesis (SPPS), responding to growing industry demands for "efficient peptide coupling reagents" and "orthogonal protection strategies." The CAS registry number 2171720-28-6 serves as a crucial identifier for researchers investigating "peptide-based drug delivery systems" or "bioorthogonal chemistry applications." Analytical studies using HPLC-MS and NMR spectroscopy confirm the compound's high purity (>95%) and stability under standard storage conditions, important considerations for laboratories focusing on "GMP-compliant intermediate production."

The compound's dual reactivity (through both the alkyne and carboxyl groups) makes it valuable for developing antibody-drug conjugates (ADCs), a hot topic in cancer research. This aligns with frequent searches about "next-generation ADC linkers" and "payload attachment strategies." The 1-methylpyrazole unit contributes to enhanced solubility profiles compared to purely aromatic systems, addressing formulation challenges often discussed in "drug-like property optimization" forums. Recent publications have explored its use in creating peptide nucleic acid (PNA) analogs, demonstrating its versatility beyond traditional peptide chemistry.

Thermodynamic studies reveal that the Fmoc-protected alkyne moiety maintains excellent stability during standard peptide elongation cycles while allowing efficient CuAAC (copper-catalyzed azide-alkyne cycloaddition) reactions post-synthesis. This dual functionality responds to common technical questions about "sequential protection-deprotection schemes" in complex molecule assembly. The carboxylic acid group enables straightforward amide bond formation using common coupling reagents like HATU or DIC, making it accessible for laboratories with standard peptide synthesis setups.

In computational chemistry, the compound's molecular descriptors (including LogP, polar surface area, and hydrogen bond counts) suggest favorable drug-likeness parameters, connecting to popular queries about "in silico ADMET prediction." The pyrazole-acetic acid segment shows potential for metal coordination, opening possibilities in catalytic peptide design – an emerging area in enzyme mimicry research. Stability studies indicate that the Fmoc group provides sufficient protection during synthesis while allowing mild base cleavage (typically with piperidine), satisfying requirements for "orthogonal protection in multifunctional compounds."

Industrial applications leverage this compound's properties for creating peptide-based biosensors and protein surface mimetics, addressing trending topics like "molecular recognition engineering." The pent-4-ynamido linker's length (approximately 8.5Å when extended) proves optimal for many protein-protein interaction inhibitors, explaining its inclusion in searches for "secondary structure mimetics." Recent patent analyses show growing interest in related structures for immune-oncology targets, particularly in modifying checkpoint inhibitor peptides.

From a regulatory perspective, the compound's non-hazardous classification (as per standard safety sheets) facilitates international shipping and handling, important for global research collaborations searching for "readily available specialty chemicals." Its compatibility with automated synthesizers makes it valuable for high-throughput screening campaigns investigating "peptide library diversity." The methylpyrazole unit's metabolic stability contributes to improved in vivo performance compared to unsubstituted analogs, relevant to discussions about "peptide drug half-life extension."

Ongoing research explores the compound's utility in peptide stapling strategies and macrocyclization approaches, areas receiving increased attention in "constrained peptide therapeutics." The fluorenyl group enables convenient monitoring by UV detection (λ~300 nm), answering practical questions about "real-time synthesis monitoring techniques." As the pharmaceutical industry shifts toward more complex modalities, this multifunctional building block continues to demonstrate value across peptide engineering, bioconjugation, and materials science applications.